2-(4-methylphenyl)-1H-imidazo[4,5-b]pyridin-1-ol

• IUPAC Name: 1-hydroxy-2-(4-methylphenyl)imidazo[4,5-b]pyridine
• InChI: InChI=1S/C13H11N3O/c1-9-4-6-10(7-5-9)13-15-12-11(16(13)17)3-2-8-14-12/h2-8,17H,1H3
• InChI Key: BDMFKIVGZDPUNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(N2O)C=CC=N3
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• Solubility: >33.8 [ug/mL] (The mean of the results at pH 7.4)

Description

Imidazo[4,5-b]pyridin-1-ol is a type of organic compound known as a heterocyclic compound, which contains atoms of at least two different elements as members of its rings. The specific compound you mentioned also has a methylphenyl group attached to it, which could potentially affect its properties and reactivity.

Molecular Structure Analysis

The molecular structure of such compounds often involves a pyrazolo[1,2-a]pyridine core, which is a fused nitrogen-containing heterocyclic ring system. The presence of the methylphenyl group could potentially affect the overall structure and stability of the molecule.

Chemical Reactions Analysis

The chemical reactivity of such compounds would depend on the specific functional groups present in the molecule. For instance, the imidazole ring is a part of many biologically active molecules and is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on the specific functional groups present in the molecule. These could include factors like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, a neglected tropical disease, affects millions worldwide. Researchers have explored pyrazole derivatives for their antileishmanial properties. , hydrazine-coupled pyrazoles were synthesized, and compound 13 exhibited superior antipromastigote activity against Leishmania aethiopica clinical isolates. Its IC50 value was significantly better than standard drugs like miltefosine and amphotericin B deoxycholate. Molecular docking studies supported its efficacy.

Antimalarial Potential

Malaria remains a global health concern. The same hydrazine-coupled pyrazoles (compounds 14 and 15) showed promising inhibition effects against Plasmodium berghei in vivo. . These findings highlight their potential as antimalarial agents.

Dihydrofolate Reductase (DHFR) Targeting

. DHFR is essential for nucleotide synthesis, making it a valuable target for antiparasitic drugs.

Versatility in Drug Discovery

Pyridopyrimidine scaffolds, including derivatives of 2-(4-methylphenyl)-1H-imidazo[4,5-b]pyridin-1-ol, have shown therapeutic interest. . Further exploration of this scaffold may yield novel drug candidates.

Future Directions

Future research could potentially explore the synthesis of similar compounds and their potential applications, particularly in the field of medicinal chemistry.